(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol

• IUPAC Name: [1-(cyclopropylmethyl)-3-thiophen-2-ylpyrazol-4-yl]methanol
• InChI: InChI=1S/C12H14N2OS/c15-8-10-7-14(6-9-3-4-9)13-12(10)11-2-1-5-16-11/h1-2,5,7,9,15H,3-4,6,8H2
• InChI Key: LBMHOCHUWPAEAS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=C(C(=N2)C3=CC=CS3)CO
• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol

Description

“(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one of the significant synthetic methods to thiophene derivatives.

Chemical Reactions Analysis

Thiophene derivatives are involved in a variety of chemical reactions. For instance, they can undergo heterocyclization with various substrates.

Scientific Research Applications

Synthesis and Medicinal Applications

One significant area of research involves the synthesis of new compounds with potential medicinal applications. For instance, the solvent-free microwave-assisted synthesis of substituted (E)-phenyl{3-(2-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]vinyl)benzofuran-2-yl}methanones has been explored for their antibacterial and antifungal activities (Ashok, Ziauddin, Lakshmi, & Sarasija, 2017). Another study highlighted the synthesis and characterization of thiophene-based heterocyclic compounds, evaluating their enzyme inhibitory activities against enzymes like acetylcholinesterase and butyrylcholinesterase, indicating potential for Alzheimer's disease treatment (Cetin, Türkan, Bursal, & Murahari, 2021).

Molecular Docking and Antimicrobial Activity

Research on novel pyrazole derivatives with antimicrobial and anticancer potential has also been conducted, with some compounds exhibiting higher anticancer activity than the reference drug doxorubicin (Hafez, El-Gazzar, & Al-Hussain, 2016). These findings underscore the chemical's relevance in drug discovery and development.

Material Science and Chemistry

In the field of material science, research on the synthesis of isomorphous structures such as 3-methyl-4-(4-methylphenyl)-1-phenyl-6-trifluoromethyl-1H-pyrazolo[3,4-b]pyridin-5-ylmethanone shows the application of these compounds in understanding molecular structures and properties (Rajni Swamy, Müller, Srinivasan, Perumal, & Krishnakumar, 2013). The exploration of metalation and subsequent crystallographic studies provide insights into the compounds' stability and reactivity, offering avenues for further research in inorganic chemistry and materials science (Müller, Krieck, Görls, & Westerhausen, 2015).

Future Directions

Thiophene-based analogs have been a topic of interest for many scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the future research directions might include the development of new thiophene-based analogs and the exploration of their biological activities.